Cas no 35190-68-2 (4,4'-Dithiobisbenzoic Acid Dimethyl Ester)

• Product Name: 4,4'-Dithiobisbenzoic Acid Dimethyl Ester
• CAS No: 35190-68-2
• MF: C₁₆H₁₄O₄S₂
• MW: 334.409962177277
• CID: 89134
• PubChem ID: 3476987
• Update Time: 2025-06-08

4,4'-Dithiobisbenzoic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4,4'-disulfanediyldibenzoate
• 4,4´-Dithiobisbenzoic Acid Dimethyl Ester
• 4,4?-Dithiobisbenzoic Acid Dimethyl Ester
• 4,4'-Dithiobisbenzoic Acid Dimethyl Ester
• 4,4'-DITHIOBISBENZOIC ACID DIMETHYL ESTER,WHITE SOLID
• bis(p-(mewthoxycarbonyl)phenyl)disulfide
• Bis-p-methoxycarbonyl-phenyl disulfide
• methyl 4-[(4-methoxycarbonylphenyl)disulfanyl]benzoate
• 4,4'-Dithiobis(benzoesaeuremethylester)
• AC1MQHTR
• ANW-61998
• bis(4-carbomethoxyphenyl)
• bis(4-methoxycarbonylphenyl)disulfide
• bis(p-methoxycarbonylphenyl) disulfide
• CTK8B9091
• dimethyl 4,4'-dithiobis< benzoate>
• (SPhCO2Me)2
• Benzoicacid,4,4'-dithiobis-,1,1'-dimethyl ester
• DTXSID20392833
• SCHEMBL944296
• FT-0667729
• VGCZYLQMVYJBNY-UHFFFAOYSA-N
• A874727
• BIS(4-CARBOMETHOXYPHENYL) DISULFIDE
• dimethyl 4,4'-dithiobis[benzoate]
• AKOS016004977
• BIS(P-(METHOXYCARBONYL)PHENYL)DISULFIDE
• J-019984
• Dimethyl4,4'-disulfanediyldibenzoate
• 4,4'-DITHIODIBENZOIC ACID DIMETHYL ESTER
• 35190-68-2
• bis-(4-carbomethoxyphenyl) disulfide
• G10803
• BB 0257271
• DB-069159
• bisp-mewthoxycarbonylphenyldisulfide
• 4,4'-Dithiodibenzoic Acid Dimethyl Ester; Bis(4-carbomethoxyphenyl) Disulfide;
• methyl 4-{[4-(methoxycarbonyl)phenyl]disulfanyl}benzoate

• MDL： MFCD02683318
• Inchi： 1S/C16H14O4S2/c1-19-15(17)11-3-7-13(8-4-11)21-22-14-9-5-12(6-10-14)16(18)20-2/h3-10H,1-2H3
• InChI Key： VGCZYLQMVYJBNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)SC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 334.033
• Monoisotopic Mass: 334.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.34
• Melting Point: 116-119°C
• Boiling Point: 458.1 °C at 760 mmHg
• Flash Point: 224.9 °C
• Refractive Index: 1.639
• PSA: 103.20000
• LogP: 4.05920

4,4'-Dithiobisbenzoic Acid Dimethyl Ester Security Information

• HazardClass：IRRITANT

Additional information on 4,4'-Dithiobisbenzoic Acid Dimethyl Ester

Comprehensive Guide to 4,4'-Dithiobisbenzoic Acid Dimethyl Ester (CAS No. 35190-68-2): Properties, Applications, and Industry Insights

4,4'-Dithiobisbenzoic Acid Dimethyl Ester (CAS No. 35190-68-2), a sulfur-containing aromatic ester, has garnered significant attention in recent years due to its versatile chemical properties and broad applicability in pharmaceuticals, materials science, and specialty chemicals. This compound, often referred to by its abbreviated name DTBDM, features a disulfide bridge (-S-S-) linking two benzoic acid methyl ester moieties, making it a valuable intermediate in organic synthesis and polymer modification.

One of the most searched questions about 4,4'-Dithiobisbenzoic Acid Dimethyl Ester is its role in green chemistry initiatives. Researchers are increasingly exploring its potential as a sustainable crosslinking agent for biodegradable polymers, aligning with global trends toward eco-friendly materials. The disulfide bond in DTBDM can undergo reversible cleavage under mild conditions, enabling applications in self-healing materials—a hot topic in advanced material science forums.

From a structural perspective, the CAS 35190-68-2 compound exhibits unique UV absorption characteristics (λ_max ~260-280 nm), making it relevant for photostabilizer formulations in coatings and plastics. Industry reports indicate growing demand for such additives in solar panel encapsulants and automotive paints, where light resistance and thermal stability are critical performance metrics.

In pharmaceutical research, 4,4'-Dithiobisbenzoic Acid Dimethyl Ester serves as a precursor for thiol-containing drug candidates. Its ability to participate in thiol-disulfide exchange reactions has been leveraged in prodrug design, particularly for targeted drug delivery systems. Recent PubMed-indexed studies highlight its utility in creating redox-responsive nanocarriers, addressing the popular search query "smart drug release mechanisms."

The synthesis of DTBDM typically involves esterification of 4,4'-dithiodibenzoic acid, with process optimization being a frequent discussion point in chemical engineering circles. Analytical methods like HPLC purity testing and GC-MS characterization are essential for quality control, as evidenced by numerous patent applications specifying purity thresholds (>98%) for commercial batches.

Market analysts note that CAS 35190-68-2 has seen steady growth in the Asia-Pacific region, driven by expanding electronic materials manufacturing. Its compatibility with epoxy resin systems makes it valuable for printed circuit board (PCB) substrates—a connection often overlooked in mainstream discussions but highly relevant to electronics industry professionals.

Environmental and safety profiles of 4,4'-Dithiobisbenzoic Acid Dimethyl Ester remain a key concern for industrial adopters. While not classified as hazardous under major regulatory frameworks, proper handling protocols for powdered forms are recommended, particularly regarding dust explosion prevention—a practical consideration frequently searched in conjunction with this compound.

Future research directions for DTBDM may explore its catalytic applications, as preliminary studies suggest activity in metal-free C-S bond formation reactions. This aligns with the broader chemical industry's shift toward atom-efficient methodologies, a trending topic in ACS (American Chemical Society) publications.

For laboratory purchasers, technical specifications such as melting point (reported 148-152°C), solubility (soluble in DMSO, THF; slightly soluble in methanol), and storage conditions (room temperature, inert atmosphere) represent frequently requested data points. Suppliers increasingly provide these details alongside COA (Certificate of Analysis) documentation to meet stringent quality assurance requirements.

In conclusion, 4,4'-Dithiobisbenzoic Acid Dimethyl Ester (CAS No. 35190-68-2) exemplifies how specialty chemicals bridge fundamental research and industrial innovation. Its multifaceted applications—from advanced material design to pharmaceutical development—ensure continued relevance in scientific literature and commercial markets alike.